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Compound of Interest

Compound Name: Cl 972 anhydrous

Cat. No.: B606675

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the proper disposal procedures for Cl 972
Anhydrous, based on available safety data.

Chemical Identification:
e Name: Cl 972 (ANHYDROUS)
e CAS Number: 115787-68-3

Based on available safety data sheets for similar products, Cl 972 Anhydrous is not classified
as a hazardous substance or mixture. However, it is imperative to handle all laboratory
chemicals with care and to follow established safety protocols.

Immediate Safety and Handling Precautions

Prior to disposal, ensure that the following handling precautions are observed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

¢ Ventilation: Handle the substance in a well-ventilated area.
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e Avoid Contact: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly
with water.

 Ingestion: Do not ingest. If swallowed, seek medical attention.

Step-by-Step Disposal Plan

The disposal of Cl 972 Anhydrous should be conducted in accordance with all federal, state,
and local environmental regulations.

o Review Institutional Policies: Before proceeding, consult your institution's specific chemical
hygiene plan and waste disposal guidelines.

o Container Management:
o Keep the chemical in its original container where possible.
o Ensure the container is securely sealed.
o Do not mix Cl 972 Anhydrous with other waste materials.
» Waste Collection:

o For small quantities, the substance can likely be disposed of as non-hazardous solid
waste.

o Place the sealed container in a designated waste receptacle for chemical solids.

o Large Quantities: For the disposal of larger quantities, contact your institution's
Environmental Health and Safety (EHS) department for guidance on appropriate disposal
methods.

o Decontamination: After handling, thoroughly wash hands and any contaminated surfaces.

Accidental Spill Protocol

In the event of a spill:
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o Evacuate and Secure: If necessary, evacuate the immediate area to prevent exposure.

o Containment: For dry spills, carefully sweep or scoop the material to avoid generating dust.
o Collection: Place the spilled material into a suitable, labeled container for disposal.

o Clean-Up: Clean the affected area with appropriate cleaning agents.

e Reporting: Report the spill to your laboratory supervisor and EHS department, following your
institution's protocols.

Data Presentation

As CI 972 Anhydrous is not classified as hazardous, quantitative data regarding exposure
limits or toxicity are not applicable.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cl 972
Anhydrous.
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Caption: Disposal workflow for Cl 972 Anhydrous.

« To cite this document: BenchChem. [Proper Disposal Procedures for Cl 972 Anhydrous].
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[https://www.benchchem.com/product/b606675#ci-972-anhydrous-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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